Cas no 1805880-04-9 (4-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid)

• Product Name: 4-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid
• CAS No: 1805880-04-9
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 5005011
• Update Time: 2025-06-12

4-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid

• Inchi： 1S/C11H11BrO3/c1-6-5-8(10(12)7(2)13)3-4-9(6)11(14)15/h3-5,10H,1-2H3,(H,14,15)
• InChI Key： XYUPUIAFHPSXRA-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(=O)O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 265
• XLogP3: 2.3
• Topological Polar Surface Area: 54.4

Additional information on 4-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid

Introduction to 4-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid (CAS No. 1805880-04-9)

4-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid, identified by the Chemical Abstracts Service (CAS) number 1805880-04-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motif that combines a brominated propyl side chain with a methyl-substituted benzene ring. The presence of both bromine and carboxylic acid functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The structural features of 4-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid contribute to its potential applications in various biochemical pathways. The bromine atom, located at the 1-position of the propyl side chain, serves as a reactive handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This reactivity is particularly valuable in medicinal chemistry, where such transformations are often employed to construct complex molecular architectures. Additionally, the carboxylic acid moiety at the 2-position allows for derivatization into esters, amides, or salts, broadening its utility in drug design.

In recent years, there has been growing interest in benzoic acid derivatives due to their demonstrated biological activities. Studies have highlighted the pharmacological potential of compounds containing the benzoic acid scaffold, which exhibit properties such as anti-inflammatory, antimicrobial, and antioxidant effects. The specific modifications present in 4-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid, including the brominated propyl group and the methyl-substituted benzene ring, may contribute to unique pharmacokinetic and pharmacodynamic profiles. This makes it an attractive candidate for further investigation in drug discovery programs.

One of the most compelling aspects of 4-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid is its role as a building block in synthetic organic chemistry. The combination of reactive sites—namely the bromine atom and the carboxylic acid—enables chemists to construct a wide array of heterocyclic compounds or incorporate additional functional groups strategically. Such flexibility is crucial for designing molecules with tailored biological activities. For instance, researchers have explored similar benzoic acid derivatives in the synthesis of kinase inhibitors, where precise structural modifications can modulate binding affinity and selectivity.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 4-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid. Molecular modeling studies have demonstrated that subtle changes in its structure can significantly influence its interaction with biological targets. By leveraging computational tools, scientists can predict how modifications will affect potency and selectivity, thereby accelerating the drug discovery process. This approach has been particularly effective in identifying lead compounds for diseases such as cancer and neurodegenerative disorders.

The synthesis of 4-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid itself presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent methodologies have focused on streamlined approaches that minimize intermediate steps while maintaining efficiency. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the bromine substituent at the propyl side chain with high precision.

Another area of interest is the exploration of 4-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid in green chemistry initiatives. Researchers are increasingly seeking sustainable synthetic pathways that reduce waste and hazardous byproducts. In this context, catalytic methods that employ recyclable ligands or solvent-free conditions have been investigated. Such practices align with global efforts to promote environmentally responsible chemical synthesis.

The biological evaluation of 4-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid has revealed promising preliminary results. In vitro assays have shown that certain derivatives exhibit inhibitory activity against specific enzymes implicated in disease pathways. While further studies are needed to fully elucidate its mechanism of action, these findings underscore its potential as a starting point for developing novel therapeutics. Collaborative efforts between synthetic chemists and biochemists are essential to translate these discoveries into tangible clinical benefits.

The future direction of research on 4-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid is likely to be shaped by emerging trends in drug development. Personalized medicine, for instance, emphasizes tailoring treatments to individual patients based on genetic profiles or disease biomarkers. Compounds like this one could play a role in such personalized therapeutic strategies by serving as scaffolds for customized drug molecules.

In conclusion,4-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid (CAS No. 1805880-04-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As our understanding of chemical biology continues to evolve,4-(1-Bromo-2-oxopropyl)-2-methylbenzoic acid will likely remain at the forefront of innovation in drug discovery and molecular medicine.